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Compound of Interest

Difluorophosphoric acid
Compound Name:
hemihydrate

Cat. No.: B1442727

An In-depth Technical Guide to Difluorophosphoric Acid Hemihydrate

This technical guide provides a comprehensive overview of difluorophosphoric acid
hemihydrate, including its chemical identity, properties, synthesis, and handling procedures,
tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Properties

Difluorophosphoric acid hemihydrate is a strong, corrosive acid. It is the hydrated form of
anhydrous difluorophosphoric acid.

Molecular Formula and CAS Number:

There are two primary representations for the molecular formula of difluorophosphoric acid
hemihydrate. The most straightforward is HPOzF2:0.5H20[1]. An alternative, representing a
dimeric form, is FaH4OsP2[2][3].

The primary CAS number associated with difluorophosphoric acid, and often used for its
hemihydrate form, is 13779-41-4[1][3][4][5][6]. A specific CAS number for the hemihydrate has
also been noted as 2114322-60-8[7].

Physical and Chemical Properties:
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The following table summarizes the key physical and chemical properties. Note that many of
the experimental values are reported for the anhydrous form, which are expected to be very
similar to the hemihydrate.

Property Value Reference(s)

Mobile, colorless to yellow,
Appearance o [41[8]
strongly fuming liquid.

] 110.99 g/mol (for
Molecular Weight [1]
HPOzF2:0.5H20)

Density 1.583 g/cm3 at 25°C [4][8]
Boiling Point 1159 °C [3][4]
Melting Point -96.5 °C [4]

Reacts vigorously with water to

form hydrofluoric acid (HF) and
Reactivity heat. Reacts exothermically [8]

with bases. Corrosive to glass

and most metals.

. Thermally and hydrolytically
Stability _ - [4]
unstable. Moisture sensitive.

Synthesis and Experimental Protocols

The primary route for the synthesis of difluorophosphoric acid is through the controlled
hydrolysis of phosphoryl fluoride (POF3)[4][9]. The hemihydrate is formed when the
stoichiometry of water is carefully controlled. Other methods include the reaction of phosphorus
pentoxide with hydrogen fluoride and heating fluorophosphate precursors[5][10].

Generalized Experimental Protocol for Synthesis via Hydrolysis of Phosphoryl Fluoride:

This protocol describes a general method for the synthesis of difluorophosphoric acid. The
precise formation of the hemihydrate requires strict stoichiometric control of the water content.
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Objective: To synthesize difluorophosphoric acid by the controlled hydrolysis of phosphoryl

fluoride.

Materials:

Phosphoryl fluoride (POFs) gas
Deionized water

A suitable reaction vessel (e.g., a flask made of a material resistant to HF, such as
polyethylene or a fluoropolymer)

Gas inlet tube
Stirring mechanism

Cooling bath (e.qg., ice-water bath)

Procedure:

Setup: The reaction vessel is placed in a cooling bath to manage the exothermic nature of
the reaction. The vessel is equipped with a gas inlet tube and a stirring mechanism.

Reaction: A precise, molar equivalent of deionized water is added to the reaction vessel.

Hydrolysis: Phosphoryl fluoride gas is slowly bubbled through the stirred water. The reaction
is: POFs + H20 - HPO:zF2 + HF[4]. To obtain the hemihydrate, approximately 0.5 molar
equivalents of water per mole of desired product would be theoretically required, though in
practice, this is achieved by controlling the water available for reaction with the anhydrous
acid.

Monitoring: The reaction progress can be monitored by observing the uptake of the POFs
gas.

Work-up: Upon completion, the resulting liquid is difluorophosphoric acid, likely in a mixture
with hydrofluoric acid. Further purification may be required depending on the intended
application.
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Safety Precautions: This synthesis must be conducted in a well-ventilated fume hood. All
reactants and products are highly corrosive and toxic. Appropriate personal protective
equipment (PPE), including acid-resistant gloves, lab coat, and full-face protection, must be

worn.

Synthesis Workflow Diagram

The following diagram illustrates the logical workflow for the synthesis of difluorophosphoric
acid.

Products

Reactants Hydrofluoric Acid (HF)
(Byproduct)

Process

Water (H20)
|

Controlled Hydrolysis

Difluorophosphoric Acid
Hemihydrate

Phosphoryl Fluoride (POF3)

Click to download full resolution via product page
Caption: Synthesis workflow for difluorophosphoric acid hemihydrate.

Applications in Research and Development

While specific applications of difluorophosphoric acid hemihydrate in drug development are
not widely documented, its properties are relevant to several areas of chemical research:

» Fluorinating Agent: In organic synthesis, it can be used as a source of fluorine to create
fluorinated organic molecules. Fluorination is a common strategy in medicinal chemistry to
enhance the metabolic stability, bioavailability, and binding affinity of drug candidates.

o Catalysis: Like other strong acids, it can act as a catalyst in various organic reactions.
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o Materials Science: It has applications in the synthesis of novel materials, including
fluoropolymers and nanomaterials, due to its ability to act as a fluorinating agent[5].

» Electrochemistry: Difluorophosphates, the salts of difluorophosphoric acid, are of significant
interest in the development of electrolytes for lithium-ion batteries[5].

Safety and Handling
Difluorophosphoric acid is a hazardous substance and must be handled with extreme care.
Hazard Summary:

o Corrosivity: Causes severe skin burns and eye damage[8]. It is corrosive to glass, fabrics,
and most metals.

» Toxicity: Harmful if swallowed or inhaled.

e Reactivity: Reacts violently with water, releasing toxic and corrosive hydrofluoric acid gas. It
also reacts exothermically with bases.

Personal Protective Equipment (PPE):
e Hand Protection: Wear acid-resistant gloves (e.g., neoprene or nitrile rubber).
» Eye Protection: Chemical safety goggles and a face shield are mandatory.

» Skin and Body Protection: A chemical-resistant apron or lab coat should be worn. In case of
a splash risk, full protective clothing is recommended.

Handling and Storage:
¢ Work in a well-ventilated fume hood.

o Store in tightly closed containers made of resistant materials (e.g., fluorinated polymers) in a
cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as bases, metals, and water.
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First Aid Measures:

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15
minutes and remove contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and give plenty of water to drink.
Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [difluorophosphoric acid hemihydrate CAS number and
molecular formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1442727#difluorophosphoric-acid-hemihydrate-cas-
number-and-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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